N'-[2-(4-ethylphenoxy)acetyl]cyclopropanecarbohydrazide

• IUPAC Name: N'-[2-(4-ethylphenoxy)acetyl]cyclopropanecarbohydrazide
• InChI: InChI=1S/C14H18N2O3/c1-2-10-3-7-12(8-4-10)19-9-13(17)15-16-14(18)11-5-6-11/h3-4,7-8,11H,2,5-6,9H2,1H3,(H,15,17)(H,16,18)
• InChI Key: JWRQIZNPMZZWKA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCC(=O)NNC(=O)C2CC2
• Molecular Formula: C14H18N2O3
• Molecular Weight: 262.30 g/mol

Description

N'-[2-(4-ethylphenoxy)acetyl]cyclopropanecarbohydrazide, also known as EPC-Hydrazide, is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been shown to have unique biochemical and physiological effects that make it an interesting subject for further study.

Mechanism of Action

The mechanism of action of N'-[2-(4-ethylphenoxy)acetyl]cyclopropanecarbohydrazidee is not fully understood, but it is believed to involve the inhibition of certain enzymes and the modulation of various signaling pathways in cells. This compound has been shown to have a high affinity for certain receptors, which may play a role in its biological effects.
Biochemical and Physiological Effects:
N'-[2-(4-ethylphenoxy)acetyl]cyclopropanecarbohydrazidee has been shown to have a variety of biochemical and physiological effects, including the inhibition of nitric oxide production, the modulation of cytokine expression, and the reduction of oxidative stress. These effects make it a potential candidate for the treatment of various diseases, including inflammation-related disorders and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using N'-[2-(4-ethylphenoxy)acetyl]cyclopropanecarbohydrazidee in lab experiments include its unique biochemical and physiological effects, as well as its potential as a drug candidate for the treatment of various diseases. However, the limitations of using this compound include its relatively high cost and the need for careful attention to reaction conditions and purification methods.

Future Directions

There are several future directions for the study of N'-[2-(4-ethylphenoxy)acetyl]cyclopropanecarbohydrazidee, including further investigation of its mechanism of action, the development of new synthetic methods for its production, and the evaluation of its potential as a drug candidate for the treatment of various diseases. Additionally, the use of N'-[2-(4-ethylphenoxy)acetyl]cyclopropanecarbohydrazidee in combination with other compounds may enhance its biological effects and lead to the development of new therapies.

Synthesis Methods

N'-[2-(4-ethylphenoxy)acetyl]cyclopropanecarbohydrazidee can be synthesized using a variety of methods, including the reaction of 4-ethylphenol with 2-bromoacetyl cyclopropane carboxylic acid, followed by reaction with hydrazine hydrate. Other methods include the reaction of 4-ethylphenol with 2-chloroacetyl cyclopropane carboxylic acid, followed by reaction with hydrazine hydrate. The synthesis of N'-[2-(4-ethylphenoxy)acetyl]cyclopropanecarbohydrazidee requires careful attention to reaction conditions and purification methods to ensure high yield and purity of the final product.

Scientific Research Applications

N'-[2-(4-ethylphenoxy)acetyl]cyclopropanecarbohydrazidee has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the development of new drugs for the treatment of various diseases.